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Compound of Interest

Compound Name: Histidine Monohydrochloride

Cat. No.: B147678 Get Quote

Essential Safety and Handling Guide for
Histidine Monohydrochloride
This guide provides immediate, essential safety and logistical information for the handling and

disposal of Histidine Monohydrochloride in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to ensure safe operational

procedures.

Personal Protective Equipment (PPE)
When handling Histidine Monohydrochloride, it is crucial to use appropriate personal

protective equipment to minimize exposure and ensure personal safety. The following table

summarizes the recommended PPE.
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PPE Category Recommended Equipment

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile

rubber) and clothing to prevent skin exposure.[1]

[2][3]

Respiratory Protection

A NIOSH-approved respirator is required when

dusts are generated. A filter type P2 is

recommended.[1][4]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is vital for the safe handling of Histidine
Monohydrochloride.

Preparation:

Ensure good ventilation in the work station.[5]

Confirm that a safety shower and eye wash station are readily accessible.[6]

Put on all required PPE as detailed in the table above.

Handling:

Avoid contact with skin and eyes.[5]

Avoid the formation of dust and aerosols.[1][7]

Handle in accordance with good industrial hygiene and safety practice.[2][3][7]

Storage:
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Keep the container tightly closed in a dry and well-ventilated place.[1][4]

Store away from incompatible materials such as strong oxidizing agents.[7]

The recommended storage temperature is typically between 15–25 °C, but always refer to

the product label.[4]

Emergency Procedures
In the event of an exposure or spill, immediate action is necessary.

First-Aid Measures

Exposure Route First-Aid Procedure

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[5] If breathing is

difficult, give oxygen and seek medical attention.

[1][8]

Skin Contact

Take off contaminated clothing immediately.[1]

Wash the affected area with plenty of soap and

water for at least 15 minutes.[1][8] If irritation

persists, seek medical attention.[8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][8] Remove contact

lenses if present and easy to do.[1][5] Seek

medical attention.[8]

Ingestion

Rinse mouth with water.[5][8] Do NOT induce

vomiting.[1] Call a poison center or a doctor if

you feel unwell.[5]

Spill Cleanup

Evacuate and Ventilate: Evacuate unnecessary personnel and ventilate the spillage area.[5]
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Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.[1][9]

Cleanup:

Wear appropriate PPE.[5]

For dry spills, mechanically recover the product.[5] Sweep up or absorb the material and

place it into a suitable clean, dry, closed container for disposal.[1]

Avoid generating dusty conditions.[1]

After material pickup is complete, wash the spill site.[6]

Disposal Plan
Dispose of Histidine Monohydrochloride and its containers in accordance with all applicable

national, state, and local regulations.[4][8] It is generally advised to dispose of the material as

you would a non-hazardous waste.[8] For specific guidance, contact a licensed professional

waste disposal service.[6] Do not mix with other waste.[4] Handle uncleaned containers as you

would the product itself.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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